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Introduction

Ceftazidime is a third-generation, broad-spectrum B-lactam cephalosporin antibiotic.[1][2] Its
primary mechanism of action involves the inhibition of bacterial cell wall synthesis by binding to
penicillin-binding proteins (PBPs), which are essential for the synthesis of peptidoglycan.[3][4]
[5] This disruption leads to a weakened cell wall and subsequent cell lysis, making it a potent
bactericidal agent, particularly against Gram-negative bacteria, including Pseudomonas
aeruginosa.[2][4][5] In a research context, ceftazidime is frequently used in antimicrobial
susceptibility testing, studies of bacterial resistance mechanisms, and as a selection agent.
Proper preparation and storage of stock solutions are critical to ensure its stability and efficacy
in experimental assays.

Mechanism of Action

Ceftazidime exerts its bactericidal effect by acylating and thereby inactivating penicillin-binding
proteins (PBPs). This action blocks the final transpeptidation step of peptidoglycan synthesis, a
critical component of the bacterial cell wall.[3][4] The inhibition of PBP-3 in Gram-negative
bacteria is particularly crucial as it is essential for septum formation during cell division.[4] The
unique chemical structure of ceftazidime, featuring a complex moiety on the imino side chain,
provides enhanced stability against hydrolysis by many (-lactamase enzymes produced by
Gram-negative bacteria.[2]
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Caption: Mechanism of action of Ceftazidime.

Data Presentation

Table 1: Solubility of Ceftazidime (Hydrate)

Solvent Approximate Solubility Reference

30.77 mg/mL (with sonication
Water _ [6]
and warming)

PBS (pH 7.2) ~5 mg/mL [7]
Sparingly soluble (~0.2

DMSO paringly ( [11[7]
mg/mL)
Sparingly soluble (~0.2

Ethanol baringy ( [11[7]

mg/mL)

Note: For biological experiments, aqueous solutions are recommended. Organic solvents are
generally not ideal for initial stock preparation due to low solubility.[7]

Table 2: Stability and Storage of Ceftazidime Solutions
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Solvent/Dilu Concentrati  Storage ] o
Duration Stability Reference
ent on Temp.
_ 100-200 Upto 3 Stable (>90%
Sterile Water -20°C [8][9]
mg/mL months potency)
] 100-200 96 hours (4 Stable (>90%
Sterile Water 4°C [9][10]
mg/mL days) potency)
, 100-200 Stable (>90%
Sterile Water 21-23°C (RT) 8 hours [9][10]
mg/mL potency)
Aqueous »
Not specified -80°C 6 months Stable
Buffer
1 month
Agqueous »
Not specified -20°C (protect from Stable
Buffer )
light)
Not
PBS (pH 7.2) ~5mg/mL Room Temp. recommende Unstable [7]
d for > 1 day

Note: "Stable" is generally defined as retaining >90% of the initial concentration.[9][11] It is
strongly recommended to prepare fresh solutions or use aliquots stored at -20°C or -80°C to
avoid degradation from freeze-thaw cycles.

Experimental Protocols
Protocol 1: Preparation of a 100 mg/mL Ceftazidime Stock Solution in Sterile Water

This protocol describes the preparation of a high-concentration primary stock solution. This
stock can then be diluted to working concentrations in appropriate cell culture media or buffers.

Materials:
o Ceftazidime (hydrate) powder (e.g., pentahydrate)

e Sterile, nuclease-free water
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Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile microcentrifuge tubes (1.5 mL) for aliquoting

Calibrated analytical balance and weigh paper/boat

Vortex mixer

Sterile syringe filters (0.22 um pore size)
Procedure:

o Preparation: In a sterile environment (e.g., a laminar flow hood), bring the ceftazidime
powder to room temperature before opening the container to prevent condensation.

e Weighing: Accurately weigh the desired amount of ceftazidime powder. For example, to
prepare 10 mL of a 100 mg/mL solution, weigh 1000 mg (1 g) of ceftazidime.

 Dissolution:
o Transfer the weighed powder into a sterile conical tube.

o Add a portion of the sterile water (e.g., 7-8 mL for a final volume of 10 mL). When
dissolving, carbon dioxide may be released, causing positive pressure to develop.[12]

o Vortex the tube vigorously until the powder is completely dissolved. The solution should be
clear and range from light yellow to amber in color.[13] Gentle warming may aid
dissolution.[6]

e Volume Adjustment: Add sterile water to reach the final desired volume (e.g., 10 mL). Mix
thoroughly.

 Sterilization: To ensure sterility for cell culture applications, filter the stock solution through a
0.22 um syringe filter into a new sterile conical tube.

 Aliquoting: Dispense the sterile stock solution into smaller, single-use volumes (e.g., 100 pL
or 500 pL) in sterile microcentrifuge tubes. This prevents contamination and degradation
from repeated freeze-thaw cycles.
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o Storage:
o Label all aliquots clearly with the compound name, concentration, and date of preparation.

o For long-term storage (up to 3 months), store the aliquots at -20°C.[8][9] For extended
storage (up to 6 months), -80°C is recommended.

o For short-term use, solutions can be stored at 4°C for up to 4 days.[9]
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Caption: Workflow for preparing a sterile Ceftazidime stock solution.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b10766187?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10766187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Important Considerations

Purity and Form: Always note the purity and form (e.g., pentahydrate) of the ceftazidime
powder, as this can affect the formula weight and final concentration calculations.[1][7]

pH: The pH of freshly reconstituted solutions typically ranges from 5.0 to 7.5.[13]

Incompatibilities: Ceftazidime solutions can be incompatible with certain other compounds.
For example, it should not be mixed with aminoglycoside solutions, and precipitation can
occur when mixed with vancomycin.[8][13] It is also less stable in Sodium Bicarbonate
Injection.[8][13]

Light Sensitivity: Protect stock solutions from light, especially during long-term storage.[13]

Thawing: When ready to use, thaw frozen aliquots at room temperature or on ice. Once
thawed, they can be stored at room temperature for up to 8 hours or at 4°C for up to 3 days.
[8] Do not refreeze thawed solutions.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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